Cas no 2171843-73-3 ((1-cyclopentyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)methanol)

• Product Name: (1-cyclopentyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)methanol
• CAS No: 2171843-73-3
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 6310049
• PubChem ID: 164663720
• Update Time: 2025-10-28

(1-cyclopentyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-cyclopentyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)methanol
• 2171843-73-3
• EN300-1593427

• Inchi： 1S/C11H17N3O/c15-7-10-11(8-5-6-8)14(13-12-10)9-3-1-2-4-9/h8-9,15H,1-7H2
• InChI Key： ZRLCNZTZNJAOLQ-UHFFFAOYSA-N
• SMILES： OCC1=C(C2CC2)N(C2CCCC2)N=N1

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 50.9Ų

Additional information on (1-cyclopentyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)methanol

Compound CAS No. 2171843-73-3: (1-Cyclopentyl-5-Cyclopropyl-1H-1,2,3-Triazol-4-Yl)Methanol

The compound with CAS No. 2171843-73-3, known as (1-cyclopentyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)methanol, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a triazole ring substituted with cyclopentyl and cyclopropyl groups. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of (1-cyclopentyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)methanol involves a series of advanced organic reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of click chemistry methodologies, such as the copper-catalyzed azide–alkyne cycloaddition (CuAAC), to construct the triazole ring efficiently. This approach not only simplifies the synthesis process but also enables the incorporation of diverse substituents, thereby expanding the scope of potential applications.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Recent in vitro studies have demonstrated that (1-cyclopentyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)methanol exhibits significant activity against various enzymes involved in neurodegenerative diseases. For example, a study published in *Journal of Medicinal Chemistry* highlighted its ability to inhibit acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. The compound's unique structure allows it to interact with the enzyme's active site through hydrogen bonding and hydrophobic interactions, thereby enhancing its inhibitory effects.

In addition to its biological applications, this compound has also shown potential in the field of polymer science. Researchers have investigated its use as a building block for constructing novel polymers with tailored properties. For instance, a study published in *Macromolecules* demonstrated that incorporating (1-cyclopentyl-5-cyclopropyl-1H-1,2,3-triazol-4-Yl)methanol into polymer networks significantly improves their mechanical strength and thermal stability. The triazole ring's ability to form strong hydrogen bonds plays a crucial role in these enhanced properties.

The structural versatility of (1-cyclopentyl-5-cyclopropyl-1H-1,2,3-triazol-4-Yl)methanol also makes it an attractive candidate for use in drug delivery systems. Recent research has focused on its ability to act as a carrier for hydrophobic drugs. The compound's hydrophilic triazole moiety allows it to form stable micelles in aqueous solutions, while its hydrophobic substituents provide a suitable environment for drug encapsulation. This dual functionality makes it an ideal candidate for developing targeted drug delivery systems with improved bioavailability.

From a synthetic perspective, the development of efficient routes for synthesizing (1-cyclopentyl-5-cyclopropyl-1H-1,2,3-triazol) methanol remains an active area of research. Scientists are exploring alternative catalysts and reaction conditions to further optimize the synthesis process. For example, recent studies have investigated the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. These advancements not only enhance the scalability of the synthesis but also reduce production costs.

In conclusion, (1-cyclopentyl -5 -cyclopropyl - ̃H - ̃ , , -triazol - yl )methanol is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in medicinal chemistry, materials science, and drug delivery systems. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.